Cas no 338955-68-3 (N-{2-[(4-bromophenyl)sulfanyl]ethyl}-2,4-dichlorobenzamide)

• Product Name: N-{2-[(4-bromophenyl)sulfanyl]ethyl}-2,4-dichlorobenzamide
• CAS No: 338955-68-3
• MF: C₁₅H₁₂BrCl₂NOS
• MW: 405.136879920959
• CID: 5694522
• PubChem ID: 3418564
• Update Time: 2023-10-14

N-{2-[(4-bromophenyl)sulfanyl]ethyl}-2,4-dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[(4-bromophenyl)sulfanyl]ethyl}-2,4-dichlorobenzenecarboxamide
• N-[2-(4-bromophenyl)sulfanylethyl]-2,4-dichlorobenzamide
• AKOS005094891
• 338955-68-3
• 5J-520S
• N-{2-[(4-bromophenyl)sulfanyl]ethyl}-2,4-dichlorobenzamide
• N-(2-[(4-BROMOPHENYL)SULFANYL]ETHYL)-2,4-DICHLOROBENZENECARBOXAMIDE
• Benzamide, N-[2-[(4-bromophenyl)thio]ethyl]-2,4-dichloro-

• Inchi： 1S/C15H12BrCl2NOS/c16-10-1-4-12(5-2-10)21-8-7-19-15(20)13-6-3-11(17)9-14(13)18/h1-6,9H,7-8H2,(H,19,20)
• InChI Key： DLDAZRRMTLIJGN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SCCNC(C1C=CC(=CC=1Cl)Cl)=O

Computed Properties

• Exact Mass: 402.92000g/mol
• Monoisotopic Mass: 402.92000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 511.3±50.0 °C(Predicted)
• pka: 12.77±0.46(Predicted)